Cas no 851468-03-6 (2-{1-(2,3-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid)

• Product Name: 2-{1-(2,3-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid
• CAS No: 851468-03-6
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 3107875
• Update Time: 2025-10-29

2-{1-(2,3-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• {[1-(2,3-dimethylphenyl)-1H-imidazol-2-yl]thio}acetic acid
• 2-{1-(2,3-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid

• Inchi： 1S/C13H14N2O2S/c1-9-4-3-5-11(10(9)2)15-7-6-14-13(15)18-8-12(16)17/h3-7H,8H2,1-2H3,(H,16,17)
• InChI Key： YDBMGVOTDPAKGU-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC=CN1C1C=CC=C(C)C=1C

Additional information on 2-{1-(2,3-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid

Research Brief on 2-{1-(2,3-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid (CAS: 851468-03-6)

2-{1-(2,3-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid (CAS: 851468-03-6) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique imidazole-thioacetic acid structure, has been explored for its biological activity, particularly in the context of enzyme inhibition and anti-inflammatory properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and evaluating its therapeutic potential.

One of the key areas of research involving 2-{1-(2,3-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid is its role as a potential inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted the compound's ability to bind to the active site of COX-2 with high affinity, suggesting its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with fewer side effects compared to traditional COX-2 inhibitors.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. A preclinical study conducted in 2024 investigated the effects of 2-{1-(2,3-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid on cancer cell lines, revealing its ability to induce apoptosis in certain types of tumor cells. The study, published in Bioorganic & Medicinal Chemistry Letters, suggested that the compound's mechanism may involve the disruption of cellular redox balance, leading to oxidative stress and subsequent cell death. These findings open new avenues for further research into its application as an adjunct therapy in cancer treatment.

The synthesis and optimization of 2-{1-(2,3-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid have also been a focal point of recent studies. Researchers have developed improved synthetic routes to enhance yield and purity, as reported in a 2023 article in Organic Process Research & Development. The study emphasized the use of green chemistry principles, such as solvent-free reactions and catalytic methods, to minimize environmental impact while maintaining high efficiency. These advancements are critical for scaling up production for potential clinical applications.

Despite the promising results, challenges remain in the development of 2-{1-(2,3-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and may require formulation optimization to improve its absorption and distribution. Furthermore, comprehensive toxicology studies are needed to assess its safety profile before advancing to clinical trials. Ongoing research aims to address these limitations through structural modifications and the development of prodrug derivatives.

In conclusion, 2-{1-(2,3-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid (CAS: 851468-03-6) represents a promising candidate for further investigation in drug discovery. Its dual potential as an anti-inflammatory and anti-cancer agent, coupled with advancements in synthetic methodologies, positions it as a valuable compound in the field of medicinal chemistry. Future studies should focus on overcoming current limitations and exploring its full therapeutic potential in preclinical and clinical settings.